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Nifuroxazide-d4: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Nifuroxazide-d4, the deuterated analog of the nitrofuran antibiotic nifuroxazide, serves as a

critical internal standard for the accurate quantification of nifuroxazide in biological matrices.

This technical guide provides an in-depth overview of the chemical structure, physicochemical

properties, and biological activities of Nifuroxazide-d4. Detailed experimental protocols for the

synthesis of nifuroxazide and a validated HPLC-MS/MS method for its quantification using

Nifuroxazide-d4 are presented. Furthermore, this guide elucidates the key signaling pathways

affected by nifuroxazide, namely its antibacterial mechanism of action and its role as a STAT3

inhibitor, with illustrative diagrams generated using the DOT language.

Chemical Structure and Properties
Nifuroxazide-d4 is a stable, isotopically labeled form of nifuroxazide, where four hydrogen

atoms on the phenol ring have been replaced with deuterium. This substitution results in a

higher molecular weight compared to the parent compound, making it an ideal internal

standard for mass spectrometry-based analytical methods.
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Table 1: Physicochemical Properties of Nifuroxazide-d4

Property Value Reference(s)

IUPAC Name

4-hydroxy-N'-[(E)-(5-nitrofuran-

2-

yl)methylideneamino]benzamid

e-2,3,5,6-d4

Synonyms

Nifuroxazide-d4; (E)-4-

hydroxy-N'-((5-nitrofuran-2-

yl)methylene)benzohydrazide-

d4

CAS Number 1188487-83-3

Chemical Formula C₁₂H₅D₄N₃O₅

Molecular Weight 279.24 g/mol

Appearance Yellow solid

Solubility Soluble in DMSO and DMF

Biological Activity and Mechanism of Action
Nifuroxazide is a broad-spectrum intestinal antiseptic with a localized action within the

gastrointestinal tract.[1] Its deuterated form, Nifuroxazide-d4, is expected to exhibit similar

biological activities.

Antibacterial Activity
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The primary mechanism of action of nifuroxazide as an antibiotic involves the reduction of its

nitro group by bacterial nitroreductases. This process generates reactive nitro radicals that are

capable of damaging bacterial DNA, proteins, and other essential cellular components,

ultimately leading to bacterial cell death.[1][2] This mechanism is effective against a range of

Gram-positive and Gram-negative enteropathogenic bacteria.[3][4]
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Cancer Cell
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Nifuroxazide Synthesis

p-Hydroxybenzoic Acid Esterification Hydrazinolysis Condensation with
5-nitrofurfural diethyl acetal Nifuroxazide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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